Cas no 1806964-31-7 (4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine)

• Product Name: 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine
• CAS No: 1806964-31-7
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4880394
• Update Time: 2025-05-19

4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-5(6(9)10)4(8)2-11-7(3)12/h2,6H,1H3,(H,11,12)
• InChI Key： GLLKUWXQMGSRPM-UHFFFAOYSA-N
• SMILES： FC1=CNC(C(C)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine

4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine: A Comprehensive Overview

4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine, also known by its CAS Registry Number CAS No. 1806964-31-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its potential in drug discovery, material science, and agricultural chemistry.

The molecular structure of 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine is notable for its substituted pyridine ring, which includes a hydroxyl group at position 2, a methyl group at position 3, a fluoro group at position 5, and a difluoromethyl group at position 4. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of fluorine atoms in the structure of CAS No. 1806964-31-7 contributes to its high lipophilicity and metabolic stability, which are desirable traits for drug candidates. Researchers have explored the use of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, the preparation of 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine involves multi-step reactions that typically include nucleophilic substitution, oxidation, and fluorination processes. The optimization of these steps is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for the synthesis of this compound.

The application of CAS No. 1806964-31-7 extends beyond pharmacology into materials science, where it serves as a precursor for the development of advanced materials with tailored electronic properties. Its ability to form stable coordination complexes has made it a subject of interest in the study of metalloorganic frameworks (MOFs) and other porous materials.

Moreover, in agricultural chemistry, this compound has shown potential as a lead molecule for developing new pesticides and herbicides. Its structural features allow for selective interaction with biological targets, reducing off-target effects while maintaining efficacy.

In conclusion, 4-(Difluoromethyl)-5-fluoro-2-hydroxy-3-methylpyridine, or CAS No. 1806964-31-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its importance in advancing scientific innovation and practical applications.